Cas no 54931-70-3 (4-amino-2,3-dimethylisoquinolin-1(2H)-one)

• Product name: 4-amino-2,3-dimethylisoquinolin-1(2H)-one
• CAS No: 54931-70-3
• MF: C₁₁H₁₂N₂O
• MW: 188.22578
• CID: 943070
• PubChem ID: 433771

4-amino-2,3-dimethylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,3-dimethylisoquinolin-1(2H)-one
• 4-Amino-2,3-dimethyl-1(2H)-isoquinolinone
• 1(2H)-Isoquinolinone, 4-amino-2,3-dimethyl-
• 767571-82-4
• 4-amino-2,3-dimethyl-isoquinolin-1-one
• DTXSID30203446
• NSC 338045
• 4-amino-2,3-dimethylisoquinolin-1-one
• 4-Amino-2,3-dimethylisoquinolin-1-one hydrochloride
• 54931-70-3
• UNII-501JG3P9RX
• UNII-FJ80X0KG25
• 501JG3P9RX
• FJ80X0KG25
• NSC338045

• Inchi： InChI=1S/C11H12N2O/c1-7-10(12)8-5-3-4-6-9(8)11(14)13(7)2/h3-6H,12H2,1-2H3
• InChI Key： JHAQZQMEPUHHSO-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2C(=O)N1C)N

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.171g/cm3
• Boiling Point: 355.2ºC at 760 mmHg
• Flash Point: 168.6ºC
• Refractive Index: 1.596
• PSA: 46.33
• LogP: 2.81230